Cas no 23431-16-5 (3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro-)

• Product Name: 3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro-
• CAS No: 23431-16-5
• MF: C₆HCl₃O₂
• MW: 211.429939031601
• CID: 276171
• PubChem ID: 146752
• Update Time: 2025-04-19

3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione,3,4,6-trichloro-
• 3,4,6-trichlorocyclohexa-3,5-diene-1,2-dione
• 3,4,6-Trichloro-o-benzoquinone
• o-Benzoquinone, 3,4,6-trichloro-
• SCHEMBL10945411
• 23431-16-5
• DTXSID60177984

• Inchi： 1S/C6HCl3O2/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
• InChI Key： LWYCZMFZIIJDMM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C1=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 209.90433
• Monoisotopic Mass: 209.904212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.69
• Boiling Point: 197.5°Cat760mmHg
• Flash Point: 77°C
• Refractive Index: 1.582
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones